![molecular formula C11H14ClIN2O B2669379 N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride CAS No. 1572310-16-7](/img/structure/B2669379.png)
N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride” is a chemical compound with the CAS Number: 1572310-16-7 . It has a molecular weight of 352.6 . The compound is in the form of a powder .
Molecular Structure Analysis
The InChI code for “N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride” is 1S/C11H13IN2O.ClH/c12-8-3-5-9 (6-4-8)14-11 (15)10-2-1-7-13-10;/h3-6,10,13H,1-2,7H2, (H,14,15);1H . This indicates the presence of an iodophenyl group attached to a pyrrolidine ring via a carboxamide linkage.Scientific Research Applications
- Researchers have synthesized novel N-(2′-nitrophenyl)pyrrolidine-2-carboxamides with the goal of identifying amino acid analogues possessing antibacterial properties . Investigating the antibacterial potential of N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride could be valuable in combating bacterial infections.
- Pyrrolidine derivatives serve as versatile scaffolds in drug discovery due to their diverse biological activities. Exploring the pharmacological effects of N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride may reveal novel therapeutic applications .
Antibacterial Properties
Drug Discovery
Safety and Hazards
Future Directions
While specific future directions for “N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride” are not available, pyrrolidine derivatives are a focus of medicinal chemists due to their potential in the treatment of human diseases . The design of new pyrrolidine compounds with different biological profiles is a promising area of research .
properties
IUPAC Name |
N-(4-iodophenyl)pyrrolidine-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13IN2O.ClH/c12-8-3-5-9(6-4-8)14-11(15)10-2-1-7-13-10;/h3-6,10,13H,1-2,7H2,(H,14,15);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAWMRNKJQCXYRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)NC2=CC=C(C=C2)I.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClIN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-iodophenyl)pyrrolidine-2-carboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.